Cas no 2227984-28-1 (rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione)

• Product Name: rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione
• CAS No: 2227984-28-1
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5862256
• PubChem ID: 165706468
• Update Time: 2025-10-23

rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione
• 2227984-28-1
• rac-3-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-1lambda6-thiolane-1,1-dione
• EN300-2001724

• Inchi： 1S/C9H17NO2S/c1-9(2)7(8(9)10)6-3-4-13(11,12)5-6/h6-8H,3-5,10H2,1-2H3/t6?,7-,8-/m0/s1
• InChI Key： VFMXDQWIJJQYEK-ALKRTJFJSA-N
• SMILES： S1(CCC(C1)[C@H]1[C@@H](C1(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione

Comprehensive Overview of rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione (CAS No. 2227984-28-1)

The compound rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione (CAS No. 2227984-28-1) is a highly specialized chiral molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and thiolane-1,1-dione moieties, make it a subject of interest for drug discovery and development. Researchers are increasingly focusing on such compounds due to their ability to modulate biological pathways with high specificity.

In recent years, the demand for chiral building blocks like rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound's stereochemical complexity allows it to serve as a key intermediate in the synthesis of bioactive molecules, addressing challenges in drug bioavailability and target selectivity. Its CAS No. 2227984-28-1 is frequently searched in scientific databases, reflecting its growing relevance.

One of the most discussed topics in modern chemistry is the role of sulfur-containing heterocycles in medicinal chemistry. The thiolane-1,1-dione group in this compound exemplifies this trend, as sulfur atoms often enhance binding affinity to biological targets. Additionally, the cyclopropyl ring is known for its metabolic stability, making it a valuable feature in lead optimization strategies. These attributes align with current research priorities, such as developing next-generation therapeutics for complex diseases.

From a synthetic perspective, rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione presents intriguing challenges and opportunities. Its stereocenters require precise control during synthesis, which has spurred interest in innovative catalytic methods and green chemistry approaches. Environmental sustainability is a hot topic in the chemical industry, and researchers are exploring ways to produce such compounds with minimal waste and energy consumption.

The compound's potential applications extend beyond pharmaceuticals. In agrochemicals, its structural motifs could contribute to the development of novel pesticides or plant growth regulators, addressing global food security concerns. The amino and dione functionalities offer versatile reactivity, enabling derivatization for diverse industrial uses. This versatility is a key reason why CAS No. 2227984-28-1 is frequently cited in patent literature.

Analytical characterization of rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione is another area of active research. Advanced techniques like NMR spectroscopy, X-ray crystallography, and mass spectrometry are employed to confirm its structure and purity. These methods are critical for ensuring reproducibility in scientific studies, a topic of increasing importance in the era of open science and data transparency.

In conclusion, rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione (CAS No. 2227984-28-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and synthetic challenges make it a compelling subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.